3,4-Bis(trifluoromethyl)hexanedicarboxylic acid; 98%

• IUPAC Name: 3,4-bis(trifluoromethyl)hexanedioic acid
• InChI: InChI=1S/C8H8F6O4/c9-7(10,11)3(1-5(15)16)4(2-6(17)18)8(12,13)14/h3-4H,1-2H2,(H,15,16)(H,17,18)
• InChI Key: XTCOHLCZUOTOSU-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(CC(=O)O)C(F)(F)F)C(F)(F)F)C(=O)O
• Molecular Formula: C8H8F6O4
• DSSTOX Substance ID: DTXSID201275327
• Molecular Weight: 282.14 g/mol
• CAS RN: 887268-10-2

Description

3,4-Bis(trifluoromethyl)hexanedicarboxylic acid is an organic compound with the molecular formula C8H8F6O4. It has a molecular weight of 282.14 g/mol.

Chemical Reactions Analysis

While specific chemical reactions involving 3,4-Bis(trifluoromethyl)hexanedicarboxylic acid are not available, related trifluoromethyl compounds have been used in the synthesis of biologically important N-heterocycles.

Scientific Research Applications

3,4-BTHD has a variety of applications in scientific research. It can be used as a reagent for the synthesis of organic compounds, and it can act as a catalyst in chemical reactions. In addition, it can be used as a substrate in enzyme-catalyzed reactions, and it can be used as a starting material for the synthesis of biologically active compounds.

Mechanism of Action

The mechanism of action of 3,4-BTHD is not fully understood. However, it is known that it is an inhibitor of the enzyme phospholipase A2 (PLA2), which is involved in the hydrolysis of phospholipids. Inhibition of PLA2 can affect the production of fatty acids and other lipids, which can have a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-BTHD are not fully understood. However, it has been shown to inhibit the enzyme PLA2 and to affect the production of fatty acids and other lipids. In addition, it has been shown to have anti-inflammatory and anti-oxidant effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-BTHD in laboratory experiments include its high purity and its ability to act as a catalyst in chemical reactions. The main limitation of using 3,4-BTHD is its potential to cause adverse effects in humans, as it has been shown to inhibit the enzyme PLA2.

Future Directions

Future research on 3,4-BTHD should focus on further elucidating its mechanism of action and its biochemical and physiological effects. In addition, further research should be conducted to determine its potential therapeutic applications, as well as its potential toxicity. Finally, further research should be conducted to determine its potential uses in industrial and agricultural applications.

Synthesis Methods

3,4-BTHD can be synthesized in a two-step process. The first step involves the reaction of 4-bromo-2,2,2-trifluorohexanedioic acid with anhydrous sodium acetate in acetic acid to produce 4-acetoxy-2,2,2-trifluorohexanedioic acid. The second step involves the reaction of 4-acetoxy-2,2,2-trifluorohexanedioic acid with acetic anhydride to produce 3,4-BTHD.